Cas no 21938-47-6 ((2,3-dichlorophenyl)hydrazine;hydrochloride)

(2,3-Dichlorophenyl)hydrazine hydrochloride is a chlorinated phenylhydrazine derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include high reactivity in cyclization and coupling reactions, making it valuable for constructing heterocyclic frameworks such as indoles and pyrazoles. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. The presence of two chlorine substituents on the phenyl ring further increases its utility in selective functionalization reactions. This compound is particularly useful in medicinal chemistry for the development of biologically active molecules. Strict quality control ensures consistent purity, making it a reliable reagent for demanding synthetic applications.
(2,3-dichlorophenyl)hydrazine;hydrochloride structure
21938-47-6 structure
Product Name:(2,3-dichlorophenyl)hydrazine;hydrochloride
CAS No:21938-47-6
MF:C6H7Cl3N2
MW:213.492178201675
MDL:MFCD00052265
CID:51922
PubChem ID:12276572
Update Time:2025-10-29

(2,3-dichlorophenyl)hydrazine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2,3-Dichlorophenyl)hydrazine hydrochloride
    • 2,3-Dichloropheynylhydrazine hydrochloride
    • 2,3-Dichlorophenylhydrazine Hydrochloride
    • 2,3-DICHLOROPHENYLHYDRAZINE HCL
    • 1-(2,3-Dichlorophenyl)hydrazine hydrochloride
    • 2,3-Dichlorophenyl hydrazine hydrochloride
    • Hydrazine, (2,3-dichlorophenyl)-, monohydrochloride
    • PubChem7561
    • KSC494K0T
    • 2,3-Dichlorophenylhydrazine, HCl
    • RHNATWVYOKUFLK-UHFFFAOYSA-N
    • OR5943
    • SBB063944
    • 2,3-dichlorophenylhydrazine, chloride
    • (2,3-dichlorophenyl)hydrazine;hydrochloride
    • SCHEMBL670341
    • DTXSID30483701
    • 1-(2,3-dichlorophenyl)hydrazine hydrochloride;2,3-Dichlorophenyl hydrazine hydrochloride
    • EN300-251592
    • CS-W014960
    • D2641
    • FT-0609578
    • (2,3-Dichlorophenyl)hydrazine HCl
    • SY014147
    • SB79375
    • MFCD00052265
    • (2,3-Dichlorophenyl)hydrazinehydrochloride
    • (2,3-Dichloro-phenyl)-hydrazine hydrogen chloride
    • A4697
    • 2,3-Dichloro phenylhydrazine Hydrochloride
    • AKOS001475846
    • 21938-47-6
    • GS-3051
    • (2,3-dichlorophenyl)hydrazine,hydrochloride
    • DB-045730
    • 630-710-1
    • (2,3-dichloroanilino)azanium;chloride
    • MDL： MFCD00052265
    • Inchi： 1S/C6H6Cl2N2.ClH/c7-4-2-1-3-5(10-9)6(4)8;/h1-3,10H,9H2;1H
    • InChI Key： RHNATWVYOKUFLK-UHFFFAOYSA-N
    • SMILES： ClC1C(=CC=CC=1NN)Cl.Cl
    • BRN： 3708910

Computed Properties

  • Exact Mass: 211.96700
  • Monoisotopic Mass: 175.990804
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 38

Experimental Properties

  • Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
  • Density: 1.475
  • Melting Point: 203-205 ºC
  • Boiling Point: 272.3 °C at 760 mmHg
  • Flash Point: 118.5 °C
  • PSA: 38.05000
  • LogP: 3.85430

(2,3-dichlorophenyl)hydrazine;hydrochloride Security Information

(2,3-dichlorophenyl)hydrazine;hydrochloride Customs Data

  • HS CODE：2928000090
  • Customs Data：

    China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

(2,3-dichlorophenyl)hydrazine;hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM303483-100g
(2,3-Dichlorophenyl)hydrazine hydrochloride
 21938-47-6 95+%
100g
 $312 2021-06-16
Alichem
A250001650-100g
(2,3-Dichlorophenyl)hydrazine hydrochloride
 21938-47-6 97%
100g
 $338.58 2023-09-02
Ambeed
A446796-1g
(2,3-Dichlorophenyl)hydrazine hydrochloride
 21938-47-6 98%
1g
 $9.0 2025-02-22
Ambeed
A446796-5g
(2,3-Dichlorophenyl)hydrazine hydrochloride
 21938-47-6 98%
5g
 $16.0 2025-02-22
Ambeed
A446796-25g
(2,3-Dichlorophenyl)hydrazine hydrochloride
 21938-47-6 98%
25g
 $42.0 2025-02-22
Ambeed
A446796-100g
(2,3-Dichlorophenyl)hydrazine hydrochloride
 21938-47-6 98%
100g
 $167.0 2025-02-22
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C0825679443-25g
(2,3-dichlorophenyl)hydrazine;hydrochloride
 21938-47-6 98%（HPLC）
25g
 ¥ 294.1 2024-07-19
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
A10717-5g
2,3-Dichlorophenylhydrazine hydrochloride, 97%
 21938-47-6 97%
5g
 ￥580.00 2023-03-19
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
A10717-25g
2,3-Dichlorophenylhydrazine hydrochloride, 97%
 21938-47-6 97%
25g
 ￥2380.00 2023-03-19
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
A10717-100g
2,3-Dichlorophenylhydrazine hydrochloride, 97%
 21938-47-6 97%
100g
 ￥9929.00 2023-03-19

(2,3-dichlorophenyl)hydrazine;hydrochloride Related Literature

Related Categories

21938-47-6 ((2,3-dichlorophenyl)hydrazine;hydrochloride) Related Products

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd